Cas no 1700241-64-0 ((1-Phenethyl-1H-imidazol-4-yl)methanol)

• Product Name: (1-Phenethyl-1H-imidazol-4-yl)methanol
• CAS No: 1700241-64-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5045997
• Update Time: 2025-11-03

(1-Phenethyl-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-phenethyl-1H-imidazol-4-yl)methanol
• [1-(2-phenylethyl)imidazol-4-yl]methanol
• (1-Phenethyl-1H-imidazol-4-yl)methanol

• Inchi： 1S/C12H14N2O/c15-9-12-8-14(10-13-12)7-6-11-4-2-1-3-5-11/h1-5,8,10,15H,6-7,9H2
• InChI Key： YJRNGYJQCJXJTB-UHFFFAOYSA-N
• SMILES： OCC1=CN(C=N1)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 1.1
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1-Phenethyl-1H-imidazol-4-yl)methanol

Comprehensive Overview of (1-Phenethyl-1H-imidazol-4-yl)methanol (CAS No. 1700241-64-0): Properties, Applications, and Research Insights

The compound (1-Phenethyl-1H-imidazol-4-yl)methanol (CAS No. 1700241-64-0) is a specialized organic molecule featuring an imidazole core substituted with a phenethyl group and a hydroxymethyl functional group. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting enzyme inhibition or receptor modulation. Its imidazole ring and phenethyl moiety contribute to its potential interactions with biological systems, making it a subject of interest in drug discovery pipelines.

Recent trends in scientific literature highlight a growing demand for imidazole derivatives, driven by their versatility in medicinal chemistry. Researchers frequently search for terms like "imidazole-based drug design" or "phenethyl-substituted heterocycles", reflecting the compound’s relevance. The hydroxymethyl group in (1-Phenethyl-1H-imidazol-4-yl)methanol further enhances its utility as a building block for prodrug development or covalent inhibitor synthesis, aligning with current interests in targeted therapies and small-molecule probes.

From a synthetic perspective, CAS No. 1700241-64-0 is often explored for its structure-activity relationships (SAR). Computational studies, including molecular docking and QSAR modeling, leverage its scaffold to predict binding affinities for proteins like kinases or GPCRs. Such applications resonate with popular queries such as "how to optimize imidazole derivatives for potency" or "role of phenethyl groups in bioavailability", underscoring its interdisciplinary appeal.

In material science, the compound’s aromatic and polar characteristics make it a candidate for functionalized polymers or ligand frameworks in catalysis. Its stability under mild conditions aligns with green chemistry principles, a hotspot in industrial research. Searches for "sustainable heterocyclic building blocks" or "imidazoles in catalysis" further validate its broader applicability beyond life sciences.

Quality control and analytical profiling of (1-Phenethyl-1H-imidazol-4-yl)methanol typically involve techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity for research use, addressing common concerns like "how to characterize imidazole derivatives" or "CAS No. 1700241-64-0 synthesis validation". Regulatory compliance for research-grade materials is another frequent topic, though the compound itself is not classified as hazardous under standard safety guidelines.

Future directions for this compound may include explorations in neuropharmacology (given the phenethyl group’s prevalence in CNS-active drugs) or antibacterial agents (leveraging imidazole’s historic role in antifungals). Such potential keeps it in the spotlight for grant-funded studies and patent applications, as evidenced by rising searches for "innovative imidazole applications 2024".